Cas no 14062-29-4 (Ethyl 3-chlorophenylacetate)

• Product Name: Ethyl 3-chlorophenylacetate
• CAS No: 14062-29-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD07787498
• CID: 834886
• PubChem ID: 8063366
• Update Time: 2025-05-21

Ethyl 3-chlorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chlorophenyl)acetate
• (3-CHLOROPHENYL)ACETIC ACID ETHYL ESTER
• Ethyl (3-Chlorophenyl)acetate
• ETHYL 3-CHLOROPHENYLACETATE
• (3-Chloro-phenyl)-acetic acid ethyl ester
• ethyl m-chlorophenylacetate
• Benzeneacetic acid, 3-chloro-, ethyl ester
• m-chlorophenylacetic acid ethyl ester
• ethyl(3-chlorophenyl)acetate
• SLNHJHHDMDGTGB-UHFFFAOYSA-N
• 6830AA
• 3-Chlorobenzeneacetic acid ethyl ester
• Ethyl 3-chlorophenylacetate, 98+%
• Ethyl 3-chlorophenylacetate, 98+% 5GR
• Ethyl 3-chlorophenylacetate, 98+% 25GR
• AS-37711
• DB-063342
• 14062-29-4
• m-Chloro Phenylacetic Acid ethyl Ester
• CS-0151603
• SY104530
• AKOS011681261
• DTXSID60429056
• EN300-82888
• Z982130886
• CHEBI:194779
• MFCD07787498
• Ethyl 3-chlorophenylacetate

• MDL： MFCD07787498
• Inchi： 1S/C10H11ClO2/c1-2-13-10(12)7-8-4-3-5-9(11)6-8/h3-6H,2,7H2,1H3
• InChI Key： SLNHJHHDMDGTGB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(=O)OCC

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Refractive Index: 1.512-1.514
• PSA: 26.30000
• LogP: 2.44560

Ethyl 3-chlorophenylacetate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H332;H335
• Warning Statement： P280;P301+P312;P302+P352;P304+P340;P305+P351+P338;P261
• Hazard Category Code： 36/37/38-20/22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethyl 3-chlorophenylacetate

Research Brief on Ethyl 3-chlorophenylacetate (CAS: 14062-29-4) in Chemical and Biomedical Applications

Ethyl 3-chlorophenylacetate (CAS: 14062-29-4) is a chemical compound of significant interest in the fields of organic chemistry and pharmaceutical research. This ester derivative of 3-chlorophenylacetic acid has been widely studied for its potential applications in drug synthesis, agrochemicals, and as an intermediate in various chemical reactions. Recent studies have highlighted its role in the development of novel therapeutic agents and its utility in asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 3-chlorophenylacetate as a key intermediate in the synthesis of potential anticancer agents. The research demonstrated that derivatives of this compound showed promising activity against specific cancer cell lines, particularly in inhibiting protein kinases involved in tumor proliferation. The study employed computational docking studies followed by in vitro validation, revealing a unique binding mode to target proteins.

In the field of asymmetric synthesis, a recent breakthrough published in Organic Letters (2024) reported an efficient enzymatic resolution method for Ethyl 3-chlorophenylacetate using modified lipases. This green chemistry approach achieved excellent enantioselectivity (ee > 99%) and high yields, addressing previous challenges in obtaining optically pure forms of this compound. The developed method shows potential for scale-up in industrial applications.

Pharmacological research has also investigated the metabolic fate of Ethyl 3-chlorophenylacetate. A 2024 pharmacokinetic study in rats demonstrated that the compound undergoes rapid hydrolysis to 3-chlorophenylacetic acid, which then shows an unusual tissue distribution pattern with high accumulation in the liver and kidneys. These findings have implications for drug design when using this compound as a prodrug moiety.

From a safety perspective, recent toxicological assessments (2023) have provided updated data on the compound's environmental impact and occupational exposure limits. While showing moderate acute toxicity (LD50 = 1250 mg/kg in rats), chronic exposure studies revealed potential endocrine-disrupting effects at high doses, prompting recommendations for improved handling protocols in industrial settings.

The chemical industry has seen growing demand for Ethyl 3-chlorophenylacetate, with market analysts projecting a 6.8% CAGR from 2024 to 2030. This growth is primarily driven by its increasing use in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and certain classes of antidepressants. Recent patent filings (2023-2024) indicate novel applications in polymer chemistry as well, particularly as a monomer for specialty polyesters.

Future research directions appear to focus on three main areas: development of more sustainable production methods, exploration of its use in targeted drug delivery systems, and investigation of its potential as a chiral building block for complex natural product synthesis. A recent NIH-funded project (2024) is examining its incorporation into PROTAC molecules for targeted protein degradation therapies.